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Abstract

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaCsH4Os-4H20) is a piezoelectric
crystal with significant applications in sensitive acoustic and vibrational devices.[1] This
document provides detailed application notes and protocols for the synthesis and solution
growth of large, high-quality single crystals of Rochelle salt suitable for research and
development purposes. The protocols cover the synthesis from common laboratory reagents,
purification, preparation of supersaturated solutions, seed crystal selection, and the controlled
growth of large single crystals.

Introduction

Rochelle salt is a double salt of tartaric acid that crystallizes in the orthorhombic system.[2][3]
It is well-known for its large piezoelectric effect, making it a material of interest for various
transducer applications.[1] The growth of large, defect-free single crystals is crucial for
harnessing its piezoelectric properties. The solution growth technique is a common and
effective method for producing such crystals. This process relies on the principle of creating a
supersaturated solution from which the crystalline material can precipitate onto a seed crystal
under controlled conditions.

Key factors influencing the growth of large single crystals include the purity of the starting
materials, the precise control of supersaturation, and the maintenance of a stable temperature
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environment.[1][4]
Materials and Reagents
o Potassium Bitartrate (Cream of Tartar, KHC4H4Os)

e Sodium Carbonate (Washing Soda, Na=COs) or Sodium Bicarbonate (Baking Soda,
NaHCO:3)

» Distilled or Deionized Water

» Activated Charcoal (for decolorization, optional)

¢ Hydrochloric Acid (HCI) and Sodium Hydroxide (NaOH) for pH adjustment (optional)
o Ethanol (for washing, optional)

Equipment

o Glass beakers (various sizes)

o Heating mantle or hot plate with magnetic stirrer

e Magnetic stir bars

e Thermometer or temperature probe

 Filtration apparatus (e.g., Buichner funnel, filter paper)

o Crystallization vessel (e.g., large beaker or jar with a lid)

» Nylon fishing line or thin polymer thread

o Styrofoam container or water bath for temperature insulation[4]

e pH meter

Experimental Protocols
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Synthesis of Rochelle Salt

This protocol describes the synthesis of Rochelle salt from potassium bitartrate and sodium
carbonate.

1. Reagent Preparation: If using sodium bicarbonate, it should be converted to sodium
carbonate by heating it in an oven. Spread the sodium bicarbonate on a baking tray and heat at
175°C for at least one hour to drive off water and carbon dioxide.[5]

2. Reaction:

e In alarge beaker, create a suspension of 80 grams of potassium bitartrate in 200 mL of
distilled water.[6]

» Heat the suspension to approximately 70°C while stirring continuously.[5]

e Slowly add sodium carbonate to the heated suspension in small portions. The solution will
fizz as carbon dioxide is released.[6]

» Continue adding sodium carbonate until the fizzing ceases, indicating the completion of the
reaction.[6]

3. Purification (Optional but Recommended):

o |f the resulting solution has a yellowish tint due to impurities in the starting materials, it can
be decolorized.[7] Add a small amount of activated charcoal to the hot solution and stir for
10-15 minutes.

« Filter the hot solution through a pre-heated funnel with filter paper to remove the activated
charcoal and any other insoluble impurities.[6][8]

4. Initial Crystallization:

¢ Allow the filtered solution to cool slowly to room temperature.

o For further crystallization, the beaker can be placed in a refrigerator.[6]

o Small crystals of Rochelle salt will precipitate at the bottom of the beaker.

o Decant the supernatant liquid and collect the crystals. These initial crystals can be used to
prepare a supersaturated solution for growing a larger single crystal.

Preparation of a Supersaturated Solution

The key to growing a large crystal is to prepare a stable, supersaturated solution. This can be
achieved by utilizing the temperature-dependent solubility of Rochelle salt.
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Temperature (°C)

Solubility (g / 100 mL H20)

0 26[3][9]

20 73[10][11]

26 66[3][9]
Protocol:

» Based on the desired growth temperature, calculate the amount of Rochelle salt needed to

create a saturated solution at a higher temperature. For example, to grow a crystal at room

temperature (around 20-25°C), you can prepare a solution saturated at 35-40°C.

¢ In a clean beaker, dissolve the calculated amount of synthesized Rochelle salt in distilled

water by heating the solution while stirring. A temperature of 50-60°C is generally sufficient to

ensure complete dissolution.

e Once all the salt has dissolved, filter the hot solution to remove any undissolved

microcrystals or impurities.

 Allow the solution to cool slowly to the desired growth temperature. This will result in a

supersaturated solution.

Seed Crystal Preparation and Mounting

A high-quality seed crystal is essential for the growth of a large, well-formed single crystal.

o From the initial batch of Rochelle salt crystals, select a small, well-formed, and transparent

crystal with clear facets.

o Carefully drill a small hole in the seed crystal or securely tie a thin nylon thread around it.

Suspend the seed crystal in the supersaturated solution, ensuring it is not in contact with the
walls or bottom of the crystallization vessel.[5][7] A pencil or rod placed across the mouth of
the jar can be used to hang the thread.[5]

Crystal Growth
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The growth of the crystal should occur in a location with a stable temperature to avoid rapid
changes in supersaturation, which can lead to flawed crystal growth.

e Place the crystallization vessel containing the supersaturated solution and the suspended
seed crystal in a temperature-controlled environment, such as a water bath or an insulated
container.[4]

e The crystal will grow as the solvent slowly evaporates or as the solution is slowly cooled. For
slow cooling, the insulated container will allow the solution to cool to room temperature over
an extended period.

o Monitor the crystal growth daily. If small, unwanted crystals begin to form on the main crystal
or in the solution, they should be removed.

« If the growth rate slows significantly, the solution can be re-saturated by gentle heating and
the addition of more Rochelle salt, followed by slow cooling.

Data Presentation

Parameter Value Reference

Chemical Formula KNaCaH40e6-4H20 [12]

Molecular Weight 282.22 g/mol [13]

Crystal System Orthorhombic [2][3]

pH of 5% solution 7.0-8.0 [2][10]

Melting Point 70-80°C [2][10]

Decomposition Temperature >220°C [2][10]
Visualizations

Logical Workflow for Rochelle Salt Synthesis and
Purification
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Synthesis

Potassium Bitartrate + Sodium Carbonate in Water

y

Heat to 70°C with Stirring

l

Reaction and CO2 Evolution

Purification

Add Activated Charcoal (Optional)

l

Hot Filtration

Initial Crystallization

Slow Cooling to Room Temperature

:

Refrigeration

:

Harvest Initial Crystals
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Supersaturated Solution Preparation

Dissolve Rochelle Salt in Hot Water

Seed Crystal Preparation

Hot Filter the Solution Select a High-Quality Seed Crystal
Slowly Cool to Growth Temperature Mount Seed Crystal on a Thread
Crystal Growth

Suspend Seed in Supersaturated Solution

:

Incubate in a Temperature-Stable Environment

:

Monitor Crystal Growth

:

Harvest Large Single Crystal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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